Cas no 1604680-80-9 ((3S)-3-Amino-3-(oxan-3-yl)propanoic acid)

• Product Name: (3S)-3-Amino-3-(oxan-3-yl)propanoic acid
• CAS No: 1604680-80-9
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5691325
• PubChem ID: 104941106
• Update Time: 2025-10-31

(3S)-3-Amino-3-(oxan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(oxan-3-yl)propanoicacid
• (3S)-3-amino-3-(oxan-3-yl)propanoic acid
• EN300-1286942
• 1604680-80-9
• (3S)-3-Amino-3-(oxan-3-yl)propanoic acid

• Inchi： 1S/C8H15NO3/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H,10,11)/t6?,7-/m0/s1
• InChI Key： GRAWQBBFVHXKLG-MLWJPKLSSA-N
• SMILES： O1CCCC(C1)[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 72.6Ų

Additional information on (3S)-3-Amino-3-(oxan-3-yl)propanoic acid

Exploring the Potential of (3S)-3-Amino-3-(oxan-3-yl)propanoic acid (CAS No. 1604680-80-9) in Modern Research

The compound (3S)-3-Amino-3-(oxan-3-yl)propanoic acid, identified by its CAS No. 1604680-80-9, has garnered significant attention in the fields of medicinal chemistry and biochemistry. This chiral amino acid derivative, characterized by its unique oxan-3-yl moiety, presents a promising scaffold for drug discovery and enzyme inhibition studies. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural similarity to naturally occurring amino acids.

In recent years, the demand for chiral building blocks like (3S)-3-Amino-3-(oxan-3-yl)propanoic acid has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. The compound's tetrahydrofuran ring (oxan-3-yl group) enhances its metabolic stability, making it a candidate for peptide mimetics and small-molecule therapeutics. Its CAS No. 1604680-80-9 is frequently searched in databases such as PubChem and Reaxys, reflecting its growing relevance in academic and industrial labs.

One of the most discussed applications of (3S)-3-Amino-3-(oxan-3-yl)propanoic acid lies in its potential to target neurotransmitter receptors. With the rise of neurodegenerative disease research, compounds featuring amino acid backbones are being explored for their ability to cross the blood-brain barrier. This aligns with trending searches like "amino acid-based CNS drugs" and "chiral modifiers for drug delivery," highlighting the compound's intersection with cutting-edge therapeutic strategies.

From a synthetic perspective, the oxan-3-yl group in CAS No. 1604680-80-9 offers steric and electronic advantages for asymmetric catalysis. Recent publications have highlighted its utility in constructing γ-amino acid derivatives, a class of molecules with demonstrated bioactivity in antimicrobial and anti-inflammatory assays. These findings resonate with the broader scientific community's interest in "green chemistry" and "atom-efficient synthesis," as evidenced by search engine analytics.

Quality control and characterization of (3S)-3-Amino-3-(oxan-3-yl)propanoic acid remain critical topics, with HPLC and chiral chromatography being the gold standards. The compound's stereochemical purity (emphasized by the (3S) designation) is frequently queried in scientific forums, underscoring the importance of rigorous analytical validation. This aligns with the broader industry shift toward quality-by-design principles in pharmaceutical development.

As computational tools like molecular docking gain traction, researchers are modeling the interactions of 1604680-80-9 with biological targets. Such studies often correlate with search terms like "in silico drug design" and "scaffold hopping," reflecting the compound's versatility in virtual screening campaigns. Its balanced lipophilicity and hydrogen-bonding capacity make it a compelling subject for structure-activity relationship (SAR) analyses.

In conclusion, (3S)-3-Amino-3-(oxan-3-yl)propanoic acid (CAS No. 1604680-80-9) exemplifies the convergence of synthetic innovation and biological relevance. Its applications span from peptidomimetics to catalysis, addressing pressing challenges in drug discovery. As search trends evolve toward "next-generation amino acid analogs" and "sustainable chiral synthesis," this compound is poised to remain a focal point of interdisciplinary research.